Indolo[3,2-b]carbazole-6-carbaldehyde
Indolo[3,2-b]carbazole-6-carbaldehyde
FICZ is a potent aryl hydrogen receptor (AhR) agonist (Kd = 70 p M). It acts by inducing transient expression of cytochrome P450-1A1 (CYP1A1) in vitro.
Brand Name:
Vulcanchem
CAS No.:
172922-91-7
VCID:
VC0527981
InChI:
InChI=1S/C19H10N2O/c22-10-14-18-12-6-2-4-8-16(12)20-17(18)9-13-11-5-1-3-7-15(11)21-19(13)14/h1-10H
SMILES:
C1=CC=C2C(=C1)C3=CC4=NC5=CC=CC=C5C4=C(C3=N2)C=O
Molecular Formula:
C19H10N2O
Molecular Weight:
282.3 g/mol
Indolo[3,2-b]carbazole-6-carbaldehyde
CAS No.: 172922-91-7
Inhibitors
VCID: VC0527981
Molecular Formula: C19H10N2O
Molecular Weight: 282.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 172922-91-7 |
---|---|
Product Name | Indolo[3,2-b]carbazole-6-carbaldehyde |
Molecular Formula | C19H10N2O |
Molecular Weight | 282.3 g/mol |
IUPAC Name | indolo[3,2-b]carbazole-12-carbaldehyde |
Standard InChI | InChI=1S/C19H10N2O/c22-10-14-18-12-6-2-4-8-16(12)20-17(18)9-13-11-5-1-3-7-15(11)21-19(13)14/h1-10H |
Standard InChIKey | OTWFDHQTFRXSAK-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C3=CC4=NC5=CC=CC=C5C4=C(C3=N2)C=O |
Canonical SMILES | C1=CC=C2C(=C1)C3=CC4=NC5=CC=CC=C5C4=C(C3=N2)C=O |
Appearance | Solid powder |
Description | FICZ is a potent aryl hydrogen receptor (AhR) agonist (Kd = 70 p M). It acts by inducing transient expression of cytochrome P450-1A1 (CYP1A1) in vitro. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | FICZ; 6-Formylindolo[3,2-b]carbazole; |
Reference | 1: Bock KW. Human and rodent aryl hydrocarbon receptor (AHR): from mediator of dioxin toxicity to physiologic AHR functions and therapeutic options. Biol Chem. 2017 Apr 1;398(4):455-464. doi: 10.1515/hsz-2016-0303. Review. PubMed PMID: 27805907. 2: Bock KW. From dioxin toxicity to putative physiologic functions of the human Ah receptor in homeostasis of stem/progenitor cells. Biochem Pharmacol. 2017 Jan 1;123:1-7. doi: 10.1016/j.bcp.2016.06.015. Epub 2016 Jun 25. Review. PubMed PMID: 27349986. 3: Bock KW. Toward elucidation of dioxin-mediated chloracne and Ah receptor functions. Biochem Pharmacol. 2016 Jul 15;112:1-5. doi: 10.1016/j.bcp.2016.01.010. Epub 2016 Jan 23. Review. PubMed PMID: 26801687. 4: Ficz G. New insights into mechanisms that regulate DNA methylation patterning. J Exp Biol. 2015 Jan 1;218(Pt 1):14-20. doi: 10.1242/jeb.107961. Review. PubMed PMID: 25568447. 5: Ficz G, Gribben JG. Loss of 5-hydroxymethylcytosine in cancer: cause or consequence? Genomics. 2014 Nov;104(5):352-7. doi: 10.1016/j.ygeno.2014.08.017. Epub 2014 Aug 30. Review. PubMed PMID: 25179374; PubMed Central PMCID: PMC4566966. 6: Bock KW. Homeostatic control of xeno- and endobiotics in the drug-metabolizing enzyme system. Biochem Pharmacol. 2014 Jul 1;90(1):1-6. doi: 10.1016/j.bcp.2014.04.009. Epub 2014 May 16. Review. PubMed PMID: 24837423. 7: Sibilano R, Pucillo CE, Gri G. Allergic responses and aryl hydrocarbon receptor novel pathway of mast cell activation. Mol Immunol. 2015 Jan;63(1):69-73. doi: 10.1016/j.molimm.2014.02.015. Epub 2014 Mar 18. Review. PubMed PMID: 24656327. 8: Branco MR, Ficz G, Reik W. Uncovering the role of 5-hydroxymethylcytosine in the epigenome. Nat Rev Genet. 2011 Nov 15;13(1):7-13. doi: 10.1038/nrg3080. Review. PubMed PMID: 22083101. 9: Ma Q. Influence of light on aryl hydrocarbon receptor signaling and consequences in drug metabolism, physiology and disease. Expert Opin Drug Metab Toxicol. 2011 Oct;7(10):1267-93. doi: 10.1517/17425255.2011.614947. Epub 2011 Sep 2. Review. PubMed PMID: 21883026. 10: Heintzmann R, Ficz G. Breaking the resolution limit in light microscopy. Methods Cell Biol. 2007;81:561-80. Review. PubMed PMID: 17519184. 11: Heintzmann R, Ficz G. Breaking the resolution limit in light microscopy. Brief Funct Genomic Proteomic. 2006 Dec;5(4):289-301. Review. PubMed PMID: 17170013. |
PubChem Compound | 22245026 |
Last Modified | Nov 11 2021 |
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